![molecular formula C9H7BrO3 B2960075 5-Bromo-2,3-dihydrobenzofuran-3-carboxylic acid CAS No. 93670-10-1](/img/structure/B2960075.png)
5-Bromo-2,3-dihydrobenzofuran-3-carboxylic acid
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Overview
Description
5-Bromo-2,3-dihydrobenzofuran-3-carboxylic acid is an organic building block that can be used in the synthesis of Darifenacin, a drug used to treat urinary incontinence . It is a white crystalline solid .
Synthesis Analysis
The synthesis of this compound involves the reaction of 5-Bromo-2,3-dihydrobenzofuran with nitrophenol to obtain a substituted product. This product is then reduced and esterified to yield this compound .Molecular Structure Analysis
The molecular formula of this compound is C9H5BrO3. It has a molecular weight of 241.04 g/mol . The compound has a density of 1.784±0.06 g/cm3 .Chemical Reactions Analysis
As a reagent in chemical reactions, this compound is often used as an intermediate in organic synthesis to produce compounds with specific structures .Physical And Chemical Properties Analysis
This compound is a white crystalline solid . It is soluble in organic solvents like ethanol, methanol, and chloroform at room temperature, but insoluble in water . Its density is 1.784±0.06 g/cm3 .Scientific Research Applications
Synthesis and Antimicrobial Activities
The synthesis and characterization of 5-Bromo-2,3-dihydrobenzofuran-3-carboxylic acid derivatives have been explored for their potential antimicrobial applications. Kumari et al. (2019) detailed the synthesis of biologically significant benzofuran aryl ureas and carbamates from this compound, showcasing their antimicrobial screening against various pathogens (Kumari, H. M. N., Mathada, Manjunath Harihara, Kumar, Mahesh K., Suda, K., & Basavaraja, K., 2019). Similarly, Sanjeeva et al. (2021) described the synthesis of 1-((5-Bromobenzofuran-2yl)methyl)-4-substituted phenyl-1H-1,2,3-triazoles, starting from 5-bromobenzofuran-2-carboxylic acid, and evaluated their antimicrobial activities, demonstrating the compound's effectiveness against both Gram-negative and Gram-positive bacterial strains (Sanjeeva, P., Rao, B., Prasad, V., & Ramana, P. V., 2021).
Novel Synthesis Approaches
The chemical synthesis of derivatives from this compound has been a focus for developing novel compounds with potential therapeutic applications. Zheng et al. (2019) reported on the direct synthesis of 3-(bromomethylene)isobenzofuran-1(3H)-ones from 2-alkynylbenzoic acids through a regioselective 5-exo-dig bromocyclization, highlighting a pathway for further chemical modifications and potential drug development (Zheng, Yan‐Long, Liu, Mengli, Qiu, Guanyinsheng, Xie, Wenlin, & Wu, Jie, 2019).
Mechanism of Action
Target of Action
Benzofuran compounds, including 5-Bromo-2,3-dihydrobenzofuran-3-carboxylic acid, are known to have a wide range of biological activities . They are ubiquitous in nature and have been shown to have strong anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . The primary targets of these compounds are often related to these activities, although the specific targets can vary depending on the exact structure of the compound .
Mode of Action
For example, some benzofuran derivatives can inhibit the production of pro-inflammatory cytokines, which can help in the treatment of inflammation . Other benzofuran derivatives have been shown to have anticancer activity against certain cell lines .
Biochemical Pathways
The biochemical pathways affected by this compound are likely to be related to its biological activities. For example, if the compound has anti-inflammatory activity, it may affect pathways related to inflammation. Similarly, if the compound has anticancer activity, it may affect pathways related to cell growth and proliferation .
Pharmacokinetics
One study has shown that the insertion of a quaternary center into the 2,3-dihydrobenzofuran core can block a key site of metabolism and improve solubility . This could potentially improve the bioavailability of the compound .
Result of Action
The molecular and cellular effects of this compound’s action will depend on its specific targets and mode of action. For example, if the compound acts as an anti-inflammatory agent, it may reduce inflammation at the molecular and cellular levels by inhibiting the production of pro-inflammatory cytokines .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For example, the compound’s action may be affected by the pH of its environment, as well as by the presence of other compounds or substances. The compound’s efficacy and stability could also be affected by factors such as temperature and light exposure .
Safety and Hazards
Future Directions
Benzofuran compounds, including 5-Bromo-2,3-dihydrobenzofuran-3-carboxylic acid, have attracted the attention of chemical and pharmaceutical researchers worldwide due to their strong biological activities and potential applications . Future research may focus on developing new therapeutic agents using these compounds, improving their bioavailability, and exploring their potential applications as drugs .
Biochemical Analysis
Biochemical Properties
Benzofuran compounds are known to interact with various enzymes, proteins, and other biomolecules . The nature of these interactions often depends on the specific structure of the benzofuran compound.
Molecular Mechanism
Benzofuran compounds can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
5-bromo-2,3-dihydro-1-benzofuran-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrO3/c10-5-1-2-8-6(3-5)7(4-13-8)9(11)12/h1-3,7H,4H2,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWYNFOBRXXTNHA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C2=C(O1)C=CC(=C2)Br)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.05 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
93670-10-1 |
Source
|
Record name | 5-bromo-2,3-dihydro-1-benzofuran-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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